Cas no 16618-75-0 (4-Heptylcyclohexanone)

• Product Name: 4-Heptylcyclohexanone
• CAS No: 16618-75-0
• Molecular Formula: C₁₃H₂₄O
• Molecular Weight: 196.3291
• MDL: MFCD25978211
• CID: 1346261
• PubChem ID: 13130450

4-Heptylcyclohexanone Properties

Names and Identifiers

• Cyclohexanone, 4-heptyl-
• 4-Heptylcyclohexanone
• 4-heptylcyclohexan-1-one
• QWHCPRHASHNSDA-UHFFFAOYSA-N
• AK542484
• D83611
• SY073462
• DS-19162
• DTXSID80520711
• SCHEMBL2853523
• DA-19658
• A925110
• MFCD25978211
• AKOS017269138
• CS-0162601
• 16618-75-0
• 4-HEPTYLCYCLOHEXAN-1-ONE
• 4-HEPTYLCYCLOHEXANONE

• MDL： MFCD25978211
• InChIKey： QWHCPRHASHNSDA-UHFFFAOYSA-N
• Inchi： 1S/C13H24O/c1-2-3-4-5-6-7-12-8-10-13(14)11-9-12/h12H,2-11H2,1H3
• SMILES： O=C1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 196.182715385g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Monoisotopic Mass: 196.182715385g/mol
• Heavy Atom Count: 14
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1

Experimental Properties

• Boiling Point: 269.6±8.0°C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 109.4±10.7 °C
• Color/Form: No data avaiable
• Density: 0.9±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone